Cas no 1806989-17-2 (5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806989-17-2
• MF: C₉H₈F₅NO
• MW: 241.157939910889
• CID: 4803947
• Update Time: 2025-08-04

5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H8F5NO/c1-4-6(16-2)5(8(10)11)3-15-7(4)9(12,13)14/h3,8H,1-2H3
• InChI Key： BTZRZEDLYMKNMF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(C)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine (CAS: 1806989-17-2)

5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine (CAS: 1806989-17-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals, particularly those targeting enzyme inhibition and receptor modulation. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The structural features of 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine, including its difluoromethyl and trifluoromethyl groups, contribute to its high lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemistry. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have reported its use in the development of kinase inhibitors and antimicrobial agents. For instance, a 2023 study demonstrated its efficacy as a precursor in the synthesis of potent EGFR inhibitors, showcasing its versatility in drug design.

One of the most notable advancements involves the optimization of synthetic routes for 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine. Researchers have developed more efficient catalytic methods, such as palladium-catalyzed cross-coupling reactions, to improve yield and reduce environmental impact. These innovations are detailed in recent patents (e.g., WO2023056321) and highlight the compound's growing industrial relevance. Additionally, computational studies have provided insights into its binding interactions with biological targets, further validating its potential in rational drug design.

In agrochemical applications, 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine has been investigated as a building block for herbicides and fungicides. Its fluorinated moieties enhance bioavailability and target specificity, as evidenced by field trials conducted by major agrochemical companies. A 2024 report by the Pesticide Biochemistry and Physiology journal highlighted its role in combating resistant strains of plant pathogens, underscoring its importance in sustainable agriculture.

Despite these promising developments, challenges remain in the large-scale production and regulatory approval of derivatives based on this compound. Toxicity profiling and environmental impact assessments are ongoing, with preliminary data suggesting the need for further optimization to mitigate potential risks. Collaborative efforts between academia and industry are expected to address these hurdles, as indicated by recent partnerships announced at the 2024 International Conference on Chemical Biology.

In conclusion, 5-(Difluoromethyl)-4-methoxy-3-methyl-2-(trifluoromethyl)pyridine (CAS: 1806989-17-2) represents a versatile and valuable scaffold in both pharmaceutical and agrochemical research. Its unique chemical properties, coupled with recent synthetic and computational advancements, position it as a key player in the development of next-generation therapeutics and crop protection agents. Future research should focus on expanding its applications while addressing scalability and safety concerns to fully realize its potential.